Cas no 393831-12-4 (1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: 1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393831-12-4
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 6016180
• PubChem ID: 4549522
• Update Time: 2025-07-16

1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• 1-(2,5-dimethoxyphenyl)-N-(m-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, 1-(2,5-dimethoxyphenyl)-3,4-dihydro-N-(3-methylphenyl)-
• 1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• AKOS024580879
• 393831-12-4
• 1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• F0533-0320

• Inchi： 1S/C23H25N3O2S/c1-16-6-4-7-17(14-16)24-23(29)26-13-12-25-11-5-8-20(25)22(26)19-15-18(27-2)9-10-21(19)28-3/h4-11,14-15,22H,12-13H2,1-3H3,(H,24,29)
• InChI Key： IIQBXIMPAIVUDQ-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC(C)=C1)=S)C2C1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 407.16674822g/mol
• Monoisotopic Mass: 407.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 560.1±60.0 °C(Predicted)
• pka: 13.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Recent Advances in the Study of 1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS: 393831-12-4)

The compound 1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS: 393831-12-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The presence of the pyrrolo1,2-apyrazine core, coupled with the carbothioamide moiety, has been shown to enhance its binding affinity to specific biological targets. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate the compound's interaction with key enzymes and receptors involved in disease pathways.

In vitro and in vivo studies have demonstrated promising results for 393831-12-4 in the context of cancer therapy. The compound exhibits potent inhibitory effects on certain kinase enzymes that are overexpressed in various malignancies. Notably, it has shown selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting a favorable therapeutic window. These findings are supported by data from high-throughput screening assays and proteomic analyses.

Beyond oncology, recent investigations have explored the compound's potential in treating neurological disorders. Preliminary evidence indicates that 393831-12-4 may modulate neurotransmitter systems implicated in conditions such as Parkinson's disease and depression. However, further pharmacokinetic and toxicological studies are required to assess its suitability for clinical development.

The synthesis of 1-(2,5-dimethoxyphenyl)-N-(3-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide has been optimized in recent years, with researchers developing more efficient and scalable routes. Key improvements include the use of environmentally friendly solvents and catalysts, as well as the implementation of continuous flow chemistry techniques. These advancements have not only increased the yield and purity of the compound but also reduced production costs.

In conclusion, 393831-12-4 represents a promising scaffold for drug discovery, with diverse therapeutic applications. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as the development of novel formulations to enhance its bioavailability. Collaborative efforts between academia and industry will be crucial to translate these findings into clinically viable treatments.